Cas no 16349-37-4 (Acetamide,N-[2-(methylamino)-6-benzothiazolyl]-)

Acetamide,N-[2-(methylamino)-6-benzothiazolyl]- Properties

Names and Identifiers

• Acetamide,N-[2-(methylamino)-6-benzothiazolyl]-
• Acetamide, N-[2-(methylamino)-6-benzothiazolyl]- (8CI)
• Q27457293
• CHEMBL2058997
• BDBM86117
• N-[2-(methylamino)-1,3-benzothiazol-6-yl]acetamide
• LDHA Inhibitor, 12
• N-(2-Methylamino)-1,3-Benzothiazol-6-Yl)acetamide
• 4aj1
• AJ1
• 16349-37-4
• +Expand

• InChIKey： YPYAGNMJHWIZMQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H11N3OS/c1-6(14)12-7-3-4-8-9(5-7)15-10(11-2)13-8/h3-5H,1-2H3,(H,11,13)(H,12,14)
• SMILES： CNC1=NC2=CC=C(C=C2S1)NC(=O)C

Computed Properties

• Exact Mass: 221.06243
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 221.062
• Heavy Atom Count: 15
• Complexity: 249
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 82.3A^2

Experimental Properties

• PSA: 54.02